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Compound of Interest

Compound Name: Thiotropocin

Cat. No.: B1683134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thiotropocin, a sulfur-containing 7-

membered-ring antibiotic. It covers the compound's chemical properties, biosynthetic origins,

mechanism of action, and antimicrobial activity. Detailed experimental protocols for key

methodologies and visualizations of complex pathways are included to support further research

and development.

Introduction and Chemical Properties
Thiotropocin is a natural antibiotic isolated from the culture broth of Pseudomonas sp. CB-

104.[1] It presents as orange or yellowish-orange needles and possesses the molecular

formula C₈H₄O₃S₂.[1] Structurally, it is a tropolone derivative, characterized by a seven-

membered aromatic ring.[1][2] Thiotropocin is a known tautomer of tropodithietic acid (TDA),

another well-studied antibiotic produced by marine bacteria such as Phaeobacter inhibens.[3]

[4] TDA is considered the more stable of the two tautomeric forms.[3]

Table 1: Chemical and Physical Properties of Thiotropocin
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Property Value Reference

Molecular Formula C₈H₄O₃S₂ [1]

Appearance
Orange or yellowish-orange

needles
[1]

Class

Sulfur-containing 7-membered-

ring antibiotic; Tropolone

derivative

[1]

Tautomerism
Exists in equilibrium with

Tropodithietic Acid (TDA)
[3][4]

Producing Organism Pseudomonas sp. CB-104 [1][4]

Biosynthesis Pathway
The biosynthesis of the seven-membered tropolone ring of thiotropocin and its tautomer, TDA,

branches off from the central phenylacetic acid (PAA) catabolism pathway. Isotope feeding

experiments have suggested that the pathway involves an oxidative ring expansion of

phenylacetic acid. While the complete enzymatic cascade for thiotropocin in Pseudomonas

sp. is not fully elucidated, studies on TDA biosynthesis in marine roseobacters provide a well-

accepted model. The process begins with phenylalanine and proceeds through phenylacetyl-

CoA, which is then modified by a series of enzymes encoded by the tda gene cluster to form

the tropolone core, followed by the introduction of sulfur atoms.
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Preparation

Experiment

Analysis

Prepare standardized
bacterial inoculum

(~5 x 10^5 CFU/mL)

Inoculate each well
(except negative control)
with bacterial suspension

Prepare serial two-fold
dilutions of Thiotropocin

in a 96-well plate

Incubate plate at 37°C
for 16-24 hours

Controls:
- Positive: Bacteria + Broth (No Antibiotic)

- Negative: Broth Only

Observe wells for
turbidity (bacterial growth)

Determine MIC:
Lowest concentration with

no visible growth
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Grow bacteria to
mid-log phase

Wash and resuspend cells
in buffer

Equilibrate cells with
fluorescent PMF-sensitive dye

(e.g., DiSC3(5))

Measure baseline
fluorescence

Add Thiotropocin
(or control)

Monitor fluorescence change
over time

Controls:
- Vehicle (e.g., DMSO)

- Known PMF disruptor (e.g., CCCP)

Analyze data:
Increased fluorescence indicates

PMF disruption

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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